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Abstract

4,4'-Oxydibenzoic acid, also known as 4,4'-oxybis(benzoic acid) or 4,4'-dicarboxydiphenyl
ether, is an aromatic dicarboxylic acid with significant applications in the synthesis of high-
performance polymers. Its rigid structure, conferred by two benzoic acid moieties linked via a
flexible ether bridge, imparts desirable thermal and mechanical properties to resulting
materials. This document provides a detailed overview of the molecular structure, chemical
formula, and key physicochemical properties of 4,4'-oxydibenzoic acid. It also outlines a
common synthetic protocol and presents relevant characterization data.

Molecular Structure and Formula

4,4'-Oxydibenzoic acid is an organic compound characterized by two benzoic acid groups
connected by an ether linkage at the para positions. This structure provides a combination of
rigidity from the phenyl rings and flexibility from the ether bond.

The fundamental chemical identity of 4,4'-Oxydibenzoic acid is defined by its molecular
formula and IUPAC name.

Molecular Formula: C1aH100s[1][2][3][4][5][6]

IUPAC Name: 4-(4-carboxyphenoxy)benzoic acid[5]
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SMILES: O(C1=CC=C(C(0)=0)C=C1)C2=CC=C(C(0)=0)C=C2[2]
InChl Key: WVDRSXGPQWNUBN-UHFFFAOY SA-N[2][4]

Below is a two-dimensional representation of the molecular structure of 4,4'-Oxydibenzoic
acid.
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Figure 1: 2D Molecular Structure of 4,4'-Oxydibenzoic Acid

Click to download full resolution via product page

Figure 1: 2D Molecular Structure of 4,4'-Oxydibenzoic Acid
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Physicochemical Properties

A summary of the key physicochemical properties of 4,4'-Oxydibenzoic acid is presented in
the table below. These properties are crucial for understanding its behavior in various chemical

and physical processes.

Property Value Reference
Molecular Weight 258.23 g/mol [11[5]16]
White to almost white powder
Appearance ) ) [2][6]
or crystalline solid
Melting Point >285 °C; 313-332 °C; 329 °C [3][6]
Boiling Point 256-259 °C
Density 1.4+0.1 g/lcm?3

Water Solubility

Insoluble

pKa

3.94 + 0.10 (Predicted)

[7]

Spectroscopic Data

Spectroscopic data are essential for the structural elucidation and characterization of 4,4'-

Oxydibenzoic acid. Key spectral information is available from various sources.

Spectroscopic Technique Data Availability Source

1H NMR Available [5]18]

13C NMR Available 9]

FTIR Available [519]

UV-Vis Available [5]

Mass Spectrometry (GC-MS) Available [5]

Raman Spectroscopy Available [5]
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Crystallographic Data

The crystal structure of 4,4'-Oxydibenzoic acid has been determined by single-crystal X-ray
diffraction. In the solid state, the carboxyl groups are linked by centrosymmetric O—H---O
hydrogen bonds, forming a zigzag chain.[10] Each carboxyl group is coplanar with its attached
aromatic ring, and the dihedral angle between these two planes is approximately 72.56 (5)°.
[10]

Experimental Protocols
Synthesis of 4,4'-Oxydibenzoic Acid

A common method for the preparation of 4,4'-Oxydibenzoic acid involves the condensation
reaction of 4-chlorobenzoic acid and 4-hydroxybenzoic acid.[7][11]

Materials:

4-chlorobenzoic acid

4-hydroxybenzoic acid

Acid-binding agent (e.g., potassium carbonate)

Polar high-boiling point solvent (e.g., N,N-dimethylformamide - DMF)

Water

Procedure:

To a reaction vessel, add 4-chlorobenzoic acid, 4-hydroxybenzoic acid, and an acid-binding
agent to a polar high-boiling point solvent.

e Heat the reaction mixture to a temperature between 140-280°C.

e Maintain this temperature and monitor the reaction until the concentration of 4-chlorobenzoic
acid in the reaction system is between 0.1-0.5%.

 After the reaction is complete, cool the mixture.
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Dilute the reaction system with water to reduce the mass concentration of the polar solvent
to 20-60%.

The product, 4,4'-Oxydibenzoic acid, will precipitate out of the solution.

Collect the precipitate by filtration and wash with water.

Dry the product to obtain 4,4'-Oxydibenzoic acid.

Below is a diagram illustrating the general workflow for the synthesis of 4,4'-Oxydibenzoic

acid.
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Reactants:

- 4-chlorobenzoic acid
- 4-hydroxybenzoic acid
- Acid-binding agent
- Polar solvent

Condensation Reaction
(140-280°C)

:

Reaction Monitoring
(4-chlorobenzoic acid < 0.5%)
Precipitation
(Dilution with water)
Giltration and Washinga

Figure 2: Synthesis Workflow for 4,4'-Oxydibenzoic Acid
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Figure 2: Synthesis Workflow for 4,4'-Oxydibenzoic Acid

Applications
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4,4'-Oxydibenzoic acid is a valuable monomer in polymer chemistry, particularly for the
synthesis of high-performance polymers such as polyesters and polyamides.[2][6] Its
incorporation into polymer backbones enhances thermal stability and mechanical strength.[6] It
is also a key intermediate in the production of liquid crystal polymers (LCPs), which are utilized
in advanced applications within the electronics and telecommunications industries.[6][7]
Furthermore, its potential use in drug delivery systems is being explored due to its
biocompatibility and functional properties.[6]

Safety Information

4,4'-Oxydibenzoic acid is classified as an irritant, causing skin and serious eye irritation.[3][5]
Standard laboratory safety precautions, including the use of personal protective equipment
such as gloves and safety glasses, should be followed when handling this compound. For
detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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